Cas no 2201243-63-0 (1-(bromomethyl)-1-fluoro-4,4-dimethylcyclohexane)

• Product Name: 1-(bromomethyl)-1-fluoro-4,4-dimethylcyclohexane
• CAS No: 2201243-63-0
• MF: C₉H₁₆BrF
• MW: 223.125745773315
• MDL: MFCD31539473
• CID: 5325368
• PubChem ID: 131701613
• Update Time: 2025-05-20

1-(bromomethyl)-1-fluoro-4,4-dimethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-(bromomethyl)-1-fluoro-4,4-dimethyl-
• 1-(bromomethyl)-1-fluoro-4,4-dimethylcyclohexane

• MDL： MFCD31539473
• Inchi： 1S/C9H16BrF/c1-8(2)3-5-9(11,7-10)6-4-8/h3-7H2,1-2H3
• InChI Key： WSMKUWHOLKZXKP-UHFFFAOYSA-N
• SMILES： C1(CBr)(F)CCC(C)(C)CC1

Additional information on 1-(bromomethyl)-1-fluoro-4,4-dimethylcyclohexane

Professional Introduction to 1-(bromomethyl)-1-fluoro-4,4-dimethylcyclohexane (CAS No: 2201243-63-0)

1-(bromomethyl-1-fluoro-4,4-dimethylcyclohexane) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its unique structural and functional properties. This compound, identified by the CAS number 2201243-63-0, features a cyclohexane ring substituted with a bromomethyl group and a fluoro atom, along with two methyl groups at the 4-position. Its molecular structure makes it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The presence of both the bromomethyl and fluoro substituents in 1-(bromomethyl)-1-fluoro-4,4-dimethylcyclohexane imparts distinct reactivity and electronic characteristics to the molecule. The bromomethyl group is a well-known electrophile that readily participates in nucleophilic substitution reactions, making it an invaluable tool for constructing more complex molecular architectures. On the other hand, the fluoro atom introduces electron-withdrawing effects and can influence the metabolic stability and binding affinity of drug candidates. These features have made this compound a subject of extensive research in medicinal chemistry.

In recent years, there has been a growing interest in the development of fluorinated heterocycles as pharmacophores due to their ability to modulate drug properties such as bioavailability, metabolic clearance, and target interaction. The cyclohexane ring in 1-(bromomethyl)-1-fluoro-4,4-dimethylcyclohexane provides a stable scaffold that can be further functionalized to create diverse chemical libraries. This has led to its application in high-throughput screening programs aimed at identifying novel drug candidates for various diseases.

One of the most compelling aspects of 1-(bromomethyl)-1-fluoro-4,4-dimethylcyclohexane is its utility in the synthesis of fluorinated analogs of known bioactive compounds. By introducing fluorine atoms into pharmacologically relevant molecules, researchers can often enhance their pharmacokinetic profiles while maintaining or even improving their therapeutic efficacy. This strategy has been successfully employed in the development of antiviral, anticancer, and anti-inflammatory agents. The ability to selectively modify specific positions on the cyclohexane ring allows for fine-tuning of molecular properties, making this compound a valuable asset in synthetic chemistry.

The synthesis of 1-(bromomethyl)-1-fluoro-4,4-dimethylcyclohexane typically involves multi-step organic transformations that require careful control of reaction conditions. Common synthetic routes include halogenation reactions followed by nucleophilic substitution to introduce the desired substituents. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been explored to achieve higher selectivity and yield. These synthetic methodologies highlight the compound's importance as a building block in modern organic synthesis.

In addition to its role as a synthetic intermediate, 1-(bromomethyl)-1-fluoro-4,4-dimethylcyclohexane has been investigated for its potential applications in materials science. The unique electronic properties conferred by the combination of bromomethyl and fluoro groups make it an interesting candidate for designing novel materials with tailored optoelectronic characteristics. Research is ongoing to explore its use in organic electronics, where such compounds could contribute to the development of more efficient light-emitting diodes (LEDs) and photovoltaic devices.

The growing body of literature on 1-(bromomethyl)-1-fluoro-4,4-dimethylcyclohexane underscores its significance as a versatile chemical entity. Its applications span across multiple disciplines, from pharmaceuticals to materials science, demonstrating its broad utility and potential impact on future research and development efforts. As synthetic methodologies continue to evolve, it is expected that this compound will remain at the forefront of chemical innovation.